Cas no 2171147-43-4 ((2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methoxy-4-oxobutanoic acid)

• Product Name: (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methoxy-4-oxobutanoic acid
• CAS No: 2171147-43-4
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6508169
• PubChem ID: 165547764
• Update Time: 2025-10-29

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methoxy-4-oxobutanoic acid
• EN300-1520629
• 2171147-43-4
• (2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methoxy-4-oxobutanoic acid

• Inchi： 1S/C25H28N2O7/c1-3-8-20(23(29)26-21(24(30)31)13-22(28)33-2)27-25(32)34-14-19-17-11-6-4-9-15(17)16-10-5-7-12-18(16)19/h4-7,9-12,19-21H,3,8,13-14H2,1-2H3,(H,26,29)(H,27,32)(H,30,31)/t20-,21+/m0/s1
• InChI Key： KRQNEAXCRZAZSF-LEWJYISDSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](C(=O)O)CC(=O)OC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 131Ų

Additional information on (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methoxy-4-oxobutanoic acid

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methoxy-4-oxobutanoic Acid: A Comprehensive Overview

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methoxy-4-oxobutanoic acid, commonly referred to by its CAS number 2171147-43-4, is a complex organic compound with significant applications in the field of peptide synthesis and biotechnology. This compound is a derivative of amino acids, specifically designed to serve as a protecting group in solid-phase peptide synthesis (SPPS). The structure of this molecule incorporates a fluorenylmethyloxycarbonyl (Fmoc) group, which plays a pivotal role in protecting the amino terminus during peptide assembly.

The molecular structure of this compound is characterized by its stereochemistry, with specific configurations at the (2R) and (2S) positions. These stereocenters are critical for ensuring the proper folding and functionality of peptides synthesized using this reagent. The presence of the Fmoc group not only provides effective protection but also facilitates selective deprotection under mild basic conditions, making it highly versatile in synthetic chemistry.

Recent advancements in peptide synthesis have highlighted the importance of using highly efficient protecting groups like Fmoc. Studies have demonstrated that the use of Fmoc-based reagents significantly improves the yield and purity of synthesized peptides, particularly in complex sequences. This has led to increased interest in compounds like CAS 2171147-43-4 as they offer superior performance compared to traditional protecting groups such as Boc (tert-butyloxycarbonyl).

In addition to its role in peptide synthesis, this compound has found applications in other areas of organic chemistry, including the synthesis of bioactive molecules and drug delivery systems. The ability to precisely control stereochemistry during synthesis is a key advantage, enabling researchers to develop enantiomerically pure compounds with desired pharmacological properties.

From a structural standpoint, the molecule consists of a central pentanamide backbone with an Fmoc group attached at the amino terminus. The 4-methoxy substituent on the butanoic acid moiety introduces additional functionality, potentially enhancing solubility or bioavailability in certain applications. This structural complexity underscores the molecule's potential for diverse applications across various fields of research.

Recent research has also explored the use of Fmoc derivatives like CAS 2171147-43-4 in click chemistry and other modular synthetic strategies. These approaches aim to streamline peptide synthesis by incorporating orthogonal protecting groups that can be selectively removed under specific conditions. Such innovations are expected to further enhance the utility of this compound in both academic and industrial settings.

In conclusion, (2R)-2-(2S)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methoxy-4-oxobutanoic acid represents a cutting-edge reagent with wide-ranging applications in modern organic chemistry and biotechnology. Its unique combination of stereochemical precision and functional versatility makes it an invaluable tool for researchers working on complex peptide assemblies and bioactive molecule synthesis.